Cas no 218290-59-6 (Macrocarpal K)

• Product Name: Macrocarpal K
• CAS No: 218290-59-6
• Molecular Formula: C₂₈H₄₀O₆
• Molecular Weight: 472.61400
• CID: 837406
• PubChem ID: 133561813

Macrocarpal K Properties

Names and Identifiers

• Macrocarpal K
• 2,4,6-Trihydroxy-5-{(1R)-1-[(1S,4aS,6R,8aS)-6-(2-hydroxy-2-propan yl)-8a-methyl-4-methylenedecahydro-1-naphthalenyl]-3-methylbutyl} isophthalaldehyde
• 218290-59-6
• [ "" ]
• 5-[(1R)-1-[(1S,4aS,6R,8aS)-6-(2-hydroxypropan-2-yl)-8a-methyl-4-methylidene-1,2,3,4a,5,6,7,8-octahydronaphthalen-1-yl]-3-methylbutyl]-2,4,6-trihydroxybenzene-1,3-dicarbaldehyde

• InChIKey： OOAOETHJYYAVCC-SMYUTWQPSA-N
• Inchi： InChI=1S/C28H40O6/c1-15(2)11-18(23-25(32)19(13-29)24(31)20(14-30)26(23)33)21-8-7-16(3)22-12-17(27(4,5)34)9-10-28(21,22)6/h13-15,17-18,21-22,31-34H,3,7-12H2,1-2,4-6H3/t17-,18-,21+,22+,28+/m1/s1
• SMILES： CC(C)CC(C1CCC(=C)C2C1(CCC(C2)C(C)(C)O)C)C3=C(C(=C(C(=C3O)C=O)O)C=O)O

Computed Properties

• Exact Mass: 472.28200
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Monoisotopic Mass: 472.282
• Heavy Atom Count: 34
• Complexity: 740
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6
• Topological Polar Surface Area: 115A^2

Experimental Properties

• LogP: 5.71780
• PSA: 115.06000
• Boiling Point: 543.8±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.5 mmHg at 25°C
• Flash Point: 296.7±26.6 °C
• Color/Form: Yellow powder
• Density: 1.2±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids